6-Methanesulfonyl-1,2,3,4-tetrahydroquinoline hydrochloride

• IUPAC Name: 6-methylsulfonyl-1,2,3,4-tetrahydroquinoline;hydrochloride
• InChI: InChI=1S/C10H13NO2S.ClH/c1-14(12,13)9-4-5-10-8(7-9)3-2-6-11-10;/h4-5,7,11H,2-3,6H2,1H3;1H
• InChI Key: MEHOLLNKUOYWKI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)NCCC2.Cl
• Molecular Formula: C10H14ClNO2S
• Molecular Weight: 247.74 g/mol
• CAS No.: 1820615-53-9

Description

6-Methanesulfonyl-1,2,3,4-tetrahydroquinoline hydrochloride is a chemical compound with the CAS Number: 1820615-53-9. It has a molecular weight of 247.75 and is typically available in powder form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C10H13NO2S.ClH/c1-14(12,13)9-4-5-10-8(7-9)3-2-6-11-10;/h4-5,7,11H,2-3,6H2,1H3;1H. This code provides a unique identifier for the molecular structure of the compound.

Scientific Research Applications

Synthesis and Chemical Properties

6-Methanesulfonyl-1,2,3,4-tetrahydroquinoline hydrochloride serves as a key intermediate in the synthesis of various biologically active compounds. Its structural feature, being part of the tetrahydroquinoline family, is crucial in medicinal chemistry for the development of drugs with anti-tuberculous, anti-malarial, and cytotoxic activities. This chemical scaffold is involved in the concise synthesis of (+)-(S)-Angustureine, a compound isolated from traditional herbal medicine used for treating a range of digestive and diarrheal disorders (Ryu, 2006).

Reaction Mechanisms and Derivatives

The methanesulfonyl group in this compound is a versatile functional group that plays a significant role in synthetic organic chemistry. It acts as a nucleophile in Mitsunobu reactions, leading to various chemical transformations important for constructing complex molecules. Such reactions have been exploited for the development of compounds with potential therapeutic applications, showcasing the versatility of the methanesulfonyl group in facilitating diverse chemical syntheses (Hoshino, Suzuki, & Ogasawara, 2001).

Advanced Synthesis Techniques

Modern synthetic techniques have leveraged the unique properties of this compound for efficient chemical syntheses. For instance, microwave-assisted reactions utilizing methanesulfonyl chloride have been developed for rapid demethylation, illustrating the utility of methanesulfonyl derivatives in synthesizing desmethyl precursors crucial for pharmaceutical research (Fredriksson & Stone-Elander, 2002).

Catalytic Applications and New Methodologies

The compound has also been utilized in catalysis and novel synthetic methodologies. Its derivatives, such as methanesulfonic acid, have been shown to efficiently catalyze reactions under solvent-free conditions, highlighting its role in green chemistry and sustainable practices in chemical synthesis (Wang, Song, Wan, & Zhao, 2011). Additionally, the exploration of methanesulfonyl chloride as a labeling agent for PET radiopharmaceutical development exemplifies its importance in diagnostic medicine and imaging (McCarron & Pike, 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.